Cas no 2229197-72-0 (1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-amine
• CAS No: 2229197-72-0
• MF: C₈H₁₀F₃NO
• MW: 193.16631269455
• CID: 5864678
• PubChem ID: 165715002
• Update Time: 2025-06-08

1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-amine
• EN300-1954286
• 2229197-72-0

• Inchi： 1S/C8H10F3NO/c1-5-2-3-13-6(5)4-7(12)8(9,10)11/h2-3,7H,4,12H2,1H3
• InChI Key： DTXPVPGZJPVBCM-UHFFFAOYSA-N
• SMILES： FC(C(CC1=C(C)C=CO1)N)(F)F

Computed Properties

• Exact Mass: 193.07144843g/mol
• Monoisotopic Mass: 193.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-amine

Introduction to 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-amine (CAS No. 2229197-72-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-amine, identified by its CAS number 2229197-72-0, is a fluorinated amine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and promising biological activities. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. The structural motif of 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-amine combines a trifluoromethyl group with a propylamine backbone substituted with a 3-methylfuran moiety, creating a scaffold that is both synthetically accessible and biologically relevant.

The incorporation of fluorine atoms into organic molecules is a well-established strategy in drug design, primarily due to the ability of fluorine to influence molecular interactions at the atomic level. Fluorine atoms are smaller than hydrogen atoms but have a higher electronegativity, which leads to increased metabolic stability and lipophilicity in drug candidates. Additionally, fluorine can participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking interactions, thereby enhancing the binding affinity and selectivity of small molecules. In the case of 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-amine, the trifluoromethyl group (CF₃) is particularly noteworthy for its ability to enhance the binding affinity of the molecule to its target proteins.

The 3-methylfuran substituent in this compound adds another layer of complexity and functionality. Furan derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The presence of a methyl group at the 3-position of the furan ring further modulates the electronic properties of the heterocycle, potentially influencing its reactivity and interaction with biological targets. This combination of structural features makes 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-amine a promising candidate for further exploration in medicinal chemistry.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of small molecules with greater accuracy. By leveraging these tools, scientists have been able to identify novel binding pockets and interaction modes for compounds like 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-amine. These studies have revealed that the trifluoromethyl group and the 3-methylfuran moiety can interact with specific residues in target proteins, leading to enhanced binding affinity and selectivity. This has opened up new avenues for drug discovery and development.

In addition to its potential as an active pharmaceutical ingredient (API), 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-amine has also been explored as a key intermediate in synthetic chemistry. The presence of both an amine group and a reactive furan ring provides multiple points of modification, allowing chemists to tailor the molecule for specific applications. For instance, the amine group can be used to form amide or urea linkages with other biomolecules, while the furan ring can undergo various chemical transformations, such as cross-coupling reactions or oxidation processes.

The synthesis of 1,1,1-trifluoro-3-(3-methylfuran-2-yloxy)propanamidine hydrochloride (a related derivative) has been reported in several patents and scientific literature. These synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. The use of fluorinated reagents and catalysts is common in these synthetic strategies due to their ability to facilitate key transformations while maintaining structural integrity.

One notable application of compounds like 1,1,1-trifluoro-octanamidine hydrochloride (another derivative with similar structural features) is in the development of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including signal transduction and metabolic regulation. Inhibiting these enzymes has been shown to be effective in treating conditions such as cancer and inflammation. The unique structural features of 1,1-dimethoxy-octanamidine hydrochloride make it an attractive scaffold for designing potent protease inhibitors.

Recent studies have also highlighted the potential of fluorinated amides as bioactive molecules. These derivatives exhibit enhanced stability against metabolic degradation and improved bioavailability compared to their non-fluorinated counterparts. For example, 4-fluorobenzoylamidine hydrochloride has been investigated for its role as an intermediate in synthesizing bioactive peptides. The introduction of fluorine into these molecules not only improves their pharmacokinetic properties but also allows for fine-tuning their biological activity through structural modifications.

The role of computational methods in understanding the structure-property relationships (SPR) of fluorinated compounds cannot be overstated. By employing quantum mechanical calculations and molecular dynamics simulations, 4-fluorobenzoyl chloride has been studied extensively to elucidate how fluorine substitution affects molecular interactions at both atomic and macroscopic levels. These insights have guided medicinal chemists in designing more effective drug candidates based on principles derived from computational studies.

The development of novel synthetic methodologies for fluorinated compounds remains an active area of research, 4-fluorobenzoyl chloride being one example where new synthetic routes have been reported recently.* These advancements not only expand our toolkit for constructing complex molecules but also enable access to previously unexplored chemical space.* This is particularly important given that many therapeutic targets remain understudied due to limitations imposed by existing synthetic strategies.*

The impact*of fluorinated compounds on modern medicine*is undeniable.* From antiviral drugs*to anticancer agents,*these molecules*have revolutionized how diseases are treated.* As we continue*to uncover new applications*for compounds like *5-fluorouracil* (CAS No.* 59–66–5)*and *6-fluoronicotinic acid* (CAS No.* 5336–39–8),*the potential*for further breakthroughs*is immense.* With ongoing research*and technological advancements,*we can expect*to see even more innovative uses*for these fascinating molecules*in years to come.*